Cas no 730-29-0 (1,2-Benzenediamine, N-[(4-nitrophenyl)methylene]-)

1,2-Benzenediamine, N-[(4-nitrophenyl)methylene]- structure
730-29-0 structure
Product Name:1,2-Benzenediamine, N-[(4-nitrophenyl)methylene]-
CAS No:730-29-0
MF:C13H11N3O2
MW:241.245342493057
CID:543101
PubChem ID:12196358
Update Time:2025-04-19

1,2-Benzenediamine, N-[(4-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, N-[(4-nitrophenyl)methylene]-
    • 2-[(4-nitrophenyl)methylideneamino]aniline
    • 2-(4-nitrobenzylidene-amino)aniline
    • DTXSID30479987
    • 730-29-0
    • Inchi: 1S/C13H11N3O2/c14-12-3-1-2-4-13(12)15-9-10-5-7-11(8-6-10)16(17)18/h1-9H,14H2/b15-9+
    • InChI Key: KVRMPJQYXZBICT-OQLLNIDSSA-N
    • SMILES: [O-][N+](C1C=CC(/C=N/C2C=CC=CC=2N)=CC=1)=O

Computed Properties

  • Exact Mass: 241.08523
  • Monoisotopic Mass: 241.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 84.2Ų

Experimental Properties

  • PSA: 81.52
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